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Compound of Interest

2-Ethoxycarbonyl-4'-
Compound Name:
nitrobenzophenone

Cat. No. B1323960

For Immediate Implementation: This document provides crucial safety and logistical information
for the handling and disposal of 2-Ethoxycarbonyl-4'-nitrobenzophenone. The following
procedural guidance is based on best practices and data from structurally similar compounds,
ensuring a proactive approach to laboratory safety.

Researchers, scientists, and drug development professionals are advised to adhere to these
protocols to minimize risk and ensure a safe working environment. While a specific Safety Data
Sheet (SDS) for 2-Ethoxycarbonyl-4'-nitrobenzophenone was not identified, the safety
information for related compounds such as benzophenone, 4-nitrobenzophenone, and ethyl 4-
nitrobenzoate provides a strong basis for safe handling procedures.

Personal Protective Equipment (PPE)

When handling 2-Ethoxycarbonyl-4'-nitrobenzophenone, a comprehensive PPE strategy is
essential. The following table summarizes the required protective gear.
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Personal Protective

Body Part _ Standard/Specification
Equipment
Chemical safety goggles or a ANSI Z.87.1 1989 standard or
Eyes face shield worn over safety European Standard EN166.[1]
glasses.[1][2] [2]
Chemical-resistant gloves Ensure gloves provide
Skin (e.g., disposable nitrile gloves)  adequate protection against

and a lab coat.[1]

the chemical hazards.[1]

Respiratory

Use in a well-ventilated area. A
respirator may be required if
dust or aerosols are
generated.[1][2]

NIOSH-approved respirator if
required.[3]

Body

Long pants and closed-toe,

closed-heel shoes.[1]

Avoid polyester or acrylic
clothing.[1]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical to minimize exposure and prevent

accidents.

e Preparation: Before handling the compound, ensure that the designated workspace is clean

and uncluttered. A functioning eyewash station and safety shower must be readily

accessible.[3] All necessary PPE should be inspected and donned correctly.

» Handling: Conduct all manipulations of 2-Ethoxycarbonyl-4'-nitrobenzophenone within a

certified chemical fume hood to ensure adequate ventilation.[3] Avoid the formation of dust

and aerosols.[4] Use spark-proof tools if there is a risk of combustible dust concentrations.[4]

» Weighing and Transfer: When weighing, use a balance with a draft shield or conduct the

operation in a fume hood. Use appropriate tools to handle the solid material, minimizing the

potential for spills.

¢ In Case of Exposure:
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o Skin Contact: Immediately wash the affected area with soap and plenty of water for 15-20
minutes.[4] Remove contaminated clothing.[5]

o Eye Contact: Rinse eyes cautiously with water for at least 15 minutes, removing contact
lenses if present and easy to do so.[6] Seek medical attention.[4]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[4]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water.
[2] Seek immediate medical assistance.[2]

o Post-Handling: Thoroughly clean the work area after use. Wash hands and any exposed skin
thoroughly after handling.[6]

Disposal Plan: Safe Waste Management

Proper disposal of 2-Ethoxycarbonyl-4'-nitrobenzophenone and its containers is crucial to
prevent environmental contamination and ensure regulatory compliance.

» Waste Segregation: All waste contaminated with 2-Ethoxycarbonyl-4'-nitrobenzophenone,
including unused product, contaminated PPE, and cleaning materials, should be collected in
a designated, properly labeled hazardous waste container.

o Container Management: Keep the waste container tightly closed and store it in a cool, dry,
and well-ventilated area, away from incompatible materials such as strong oxidizing agents
and strong bases.[2][7]

» Disposal Procedure: Dispose of the chemical waste in accordance with local, regional, and
national hazardous waste regulations.[2] Do not empty into drains.[2] Chemical waste
generators must determine whether a discarded chemical is classified as a hazardous waste
to ensure complete and accurate classification.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for related compounds, which can serve
as a reference for understanding the potential hazards of 2-Ethoxycarbonyl-4'-
nitrobenzophenone.
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4- Ethyl 4-

Property i i Benzophenone
Nitrobenzophenone nitrobenzoate

Molecular Formula C13H9NO3 C9HINO4 C13H100

Molecular Weight 227.22 g/mol 195.18 g/mol 182.22 g/mol

Melting Point 136 - 138 °C[2] 56 - 59 °C 47 -51°C

N ) No information No information

Boiling Point ) ) 305 °C[4]
available available
No information

Flash Point > 110 °C > 110 °C

available

Experimental Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for the safe handling and

disposal of 2-Ethoxycarbonyl-4'-nitrobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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